Cas no 67508-30-9 (Benzenesulfonamide, N,N'-1,5-pentanediylbis[4-methyl-)

• Product Name: Benzenesulfonamide, N,N'-1,5-pentanediylbis[4-methyl-
• CAS No: 67508-30-9
• MF: C₁₉H₂₆N₂O₄S₂
• MW: 410.55074262619
• CID: 394741
• PubChem ID: 3845106
• Update Time: 2025-04-19

Benzenesulfonamide, N,N'-1,5-pentanediylbis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[5-[(4-methylphenyl)sulfonylamino]pentyl]benzenesulfonamide
• 67508-30-9
• SCHEMBL7095949
• Benzenesulfonamide, N,N'-1,5-pentanediylbis[4-methyl-
• AKOS001586728
• DTXSID70397217
• 4-METHYL-N-[5-(4-METHYLBENZENESULFONAMIDO)PENTYL]BENZENE-1-SULFONAMIDE
• N,N'-pentane-1,5-diylbis(4-methylbenzenesulfonamide)
• 4-METHYL-N-(5-{[(4-METHYLPHENYL)SULFONYL]AMINO}PENTYL)BENZENESULFONAMIDE

• Inchi： 1S/C19H26N2O4S2/c1-16-6-10-18(11-7-16)26(22,23)20-14-4-3-5-15-21-27(24,25)19-12-8-17(2)9-13-19/h6-13,20-21H,3-5,14-15H2,1-2H3
• InChI Key： BDBVTUYVWGRBDQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCCCNS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 410.13358
• Monoisotopic Mass: 410.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 92.34